Geranyl caproate

Geranyl caproate (also known as geranyl hexanoate, CAS 10032-02-7) is a nature-identical terpene ester formed from the C10 alcohol geraniol and the C6 carboxylic acid, caproic acid. It is recognized in the flavor and fragrance industry for its distinct fruity-rose aroma with waxy undertones reminiscent of pineapple, apple, and wine. This profile makes it a key component in complex fruit and sweet-exotic floral fragrance compositions. Its molecular structure and higher molecular weight compared to other common geranyl esters contribute to its lower volatility, a critical parameter for formulation stability and scent longevity.

Substituting Geranyl caproate with its closest, more common analog, geranyl acetate, or a functional substitute like ethyl caproate, is frequently unviable in formulation. The longer C6 caproate chain gives Geranyl caproate a significantly lower volatility than the C2 acetate chain of geranyl acetate, which is critical for creating long-lasting middle and base notes in fragrances. Geranyl acetate, by contrast, provides a more fleeting, lighter floral top note. Furthermore, substitution with ethyl caproate, while providing a fruity-pineapple note, lacks the complex, rosy-floral character imparted by the geraniol moiety, altering the final sensory profile. The specific ester structure is therefore fundamental to achieving the target performance in longevity, olfactory character, and formulation behavior.

Reduced Volatility for Long-Lasting Fragrance

Geranyl caproate exhibits significantly lower volatility compared to common substitutes, a key attribute for its use as a mid-note, base-note, or fixative in fragrance formulations. Its boiling point is approximately 239-241 °C. This is substantially higher than that of the widely used top-note ester Geranyl acetate (~245 °C is often cited, though some sources vary) and the highly volatile fruity ester Ethyl caproate (168 °C). This lower volatility, also reflected in its vapor pressure of 0.000138 mmHg at 25 °C, translates directly to increased scent tenacity and stability in final products like perfumes, lotions, and soaps.

This quantifiable difference in volatility is critical for formulators needing to control the evaporation profile and ensure the longevity of a fragrance.

High-Yield Enzymatic Synthesis

Geranyl caproate is an excellent candidate for sustainable, high-yield manufacturing via biocatalysis. In a microwave-assisted, solvent-free synthesis using Lipozyme 435, the esterification of geraniol with caproic acid to form Geranyl caproate (geranyl hexanoate) achieved a 99% conversion. This was the highest yield among the esters tested in the study, surpassing geranyl butyrate (98%) and geranyl octanoate (98%) under the same optimized conditions. This high conversion efficiency in a green chemistry process makes it a preferred choice for manufacturers prioritizing efficient and environmentally friendly production routes over traditional chemical synthesis which can have harsh conditions and by-products.

For buyers focused on process efficiency and green manufacturing, this demonstrates the compound's suitability as a precursor for high-yield, sustainable biocatalytic production.

Selective Anticancer Cytotoxicity

Beyond flavor and fragrance applications, Geranyl caproate has demonstrated potential as a bioactive compound. In a study evaluating anticancer activity, Geranyl caproate showed cytotoxic effects against murine leukemia (P388) cells with an IC50 value between 22.34-32.29 µg/ml. Crucially, its effect on normal Vero cells was significantly lower, with a much higher IC50 value of 116.08-172.93 µg/ml, suggesting a degree of selectivity. When compared to the precursor, geraniol, the IC50 value of Geranyl caproate against P388 cells was lower, indicating that esterification can enhance the anticancer activity.

This provides a quantitative basis for selecting Geranyl caproate over its parent alcohol, geraniol, for research into selective anticancer agents.

Long-Lasting Fragrances & Cosmetics

The compound's low volatility makes it a prime candidate for fragrances requiring sustained release and longevity, such as in perfumes, soaps, and lotions. Its physical properties allow it to function as a middle or base note, providing a lasting fruity-floral character that outlasts more volatile esters like geranyl acetate.

Bio-based Agrochemicals & Biopesticides

Given its terpene ester structure, a class known for insecticidal and acaricidal properties, Geranyl caproate is a suitable candidate for research and development of next-generation, bio-based pest control agents. Its efficacy can be quantitatively compared against other esters to optimize formulations for specific targets.

Green Flavor & Fragrance Synthesis

For chemical manufacturers and research labs adopting green chemistry principles, Geranyl caproate is an ideal target molecule. Its demonstrated amenability to high-yield (99%) enzymatic synthesis allows for the development of efficient, solvent-free production processes with minimal by-products.

Selective Chemotherapy Screening

The demonstrated cytotoxic activity against P388 cancer cells, coupled with lower toxicity to normal cells, positions Geranyl caproate as a valuable compound for academic and pharmaceutical research. It serves as a strong starting point for screening programs aimed at identifying novel, selective anticancer compounds derived from natural precursors.